1-(5-Ethyl-1,3-thiazol-2-yl)-3-[4-(hydroxymethyl)cyclohexyl]urea

• IUPAC Name: 1-(5-ethyl-1,3-thiazol-2-yl)-3-[4-(hydroxymethyl)cyclohexyl]urea
• InChI: InChI=1S/C13H21N3O2S/c1-2-11-7-14-13(19-11)16-12(18)15-10-5-3-9(8-17)4-6-10/h7,9-10,17H,2-6,8H2,1H3,(H2,14,15,16,18)
• InChI Key: IKPHPOYMVZEGHC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(S1)NC(=O)NC2CCC(CC2)CO
• Molecular Formula: C13H21N3O2S
• Molecular Weight: 283.39 g/mol

Description

1-(5-Ethyl-1,3-thiazol-2-yl)-3-[4-(hydroxymethyl)cyclohexyl]urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as ETHU, and its chemical formula is C13H22N4O2S.

Mechanism of Action

The mechanism of action of ETHU is not yet fully understood. However, it is believed that the compound works by inhibiting certain enzymes and proteins that are involved in the progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that ETHU has several biochemical and physiological effects. The compound has been shown to have antioxidant properties, which can help to protect cells from damage caused by free radicals. Additionally, ETHU has been shown to have anti-inflammatory properties, which can help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ETHU in laboratory experiments is its relatively simple synthesis method. Additionally, the compound is stable and can be stored for extended periods without significant degradation. However, one of the limitations of using ETHU is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on ETHU. One area of interest is in the development of new drugs based on the compound. Additionally, further research is needed to fully understand the mechanism of action of ETHU and its potential applications in various fields of science. Furthermore, more studies are required to investigate the potential side effects of the compound and its safety for human use.
Conclusion:
In conclusion, 1-(5-Ethyl-1,3-thiazol-2-yl)-3-[4-(hydroxymethyl)cyclohexyl]urea is a chemical compound that has shown promising results in various fields of science. The compound has potential applications in medicinal chemistry, and further research is needed to fully understand its mechanism of action and potential side effects. Overall, ETHU is a compound that holds significant promise for the future of scientific research.

Synthesis Methods

The synthesis of ETHU involves the reaction of 5-ethyl-2-thiohydantoin with 4-(hydroxymethyl)cyclohexylisocyanate. This reaction results in the formation of ETHU as a white crystalline solid. The synthesis method is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

ETHU has been extensively studied for its potential applications in various fields of science. One of the primary areas of research has been in the field of medicinal chemistry. ETHU has shown promising results in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.